6-(6-Methyl-2-pyridinyl)-3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine
6-(6-Methyl-2-pyridinyl)-3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0940249
InChI:
InChI=1S/C20H19N5O2S/c1-4-16(26)25-15-11-6-5-9-13(15)17-18(22-20(28-3)24-23-17)27-19(25)14-10-7-8-12(2)21-14/h5-11,19H,4H2,1-3H3
SMILES:
CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=NC(=CC=C4)C
Molecular Formula:
C20H19N5O2S
Molecular Weight:
393.5 g/mol
6-(6-Methyl-2-pyridinyl)-3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine
CAS No.:
Cat. No.: VC0940249
Molecular Formula: C20H19N5O2S
Molecular Weight: 393.5 g/mol
* For research use only. Not for human or veterinary use.
![6-(6-Methyl-2-pyridinyl)-3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine -](/images/no_structure.jpg)
Specification
| Molecular Formula | C20H19N5O2S |
|---|---|
| Molecular Weight | 393.5 g/mol |
| IUPAC Name | 1-[6-(6-methylpyridin-2-yl)-3-methylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]propan-1-one |
| Standard InChI | InChI=1S/C20H19N5O2S/c1-4-16(26)25-15-11-6-5-9-13(15)17-18(22-20(28-3)24-23-17)27-19(25)14-10-7-8-12(2)21-14/h5-11,19H,4H2,1-3H3 |
| Standard InChI Key | VHUWJIZJWUCHOR-UHFFFAOYSA-N |
| SMILES | CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=NC(=CC=C4)C |
| Canonical SMILES | CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=CC=CC(=N4)C |
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